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Compound of Interest

Compound Name: Peonidin 3-arabinoside

Cat. No.: B3028686

For researchers, scientists, and drug development professionals, ensuring laboratory safety is
paramount. This guide provides essential, immediate safety and logistical information for the
handling of Peonidin 3-arabinoside, a naturally occurring anthocyanin. Adherence to these
procedures will minimize risk and ensure proper disposal, fostering a safe and efficient
research environment.

Hazard Identification and Classification

Peonidin 3-arabinoside chloride is classified with the following hazards:
e Acute Oral Toxicity (Category 4): Harmful if swallowed.

e Acute and Chronic Aquatic Toxicity (Category 1): Very toxic to aquatic life with long-lasting
effects.

Personal Protective Equipment (PPE)

The selection of appropriate PPE is critical to minimize exposure. The following table
summarizes the recommended PPE for handling Peonidin 3-arabinoside in different
laboratory scenarios.
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Experimental Protocols: Safe Handling and Disposal

1. Engineering Controls:
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Always handle solid Peonidin 3-arabinoside in a well-ventilated area, preferably within a
chemical fume hood to minimize the risk of inhalation.

. Personal Hygiene:

Wash hands thoroughly with soap and water after handling the compound, before eating,
drinking, smoking, or using the restroom.

Do not eat, drink, or smoke in laboratory areas.

. Spill Management:

Small Spills (Solid): Carefully sweep up the solid material, avoiding dust generation. Place in
a sealed container for disposal.

Small Spills (Liquid): Absorb with an inert material (e.g., vermiculite, sand, or earth) and
place in a sealed container for disposal.

Large Spills: Evacuate the area. Wear appropriate PPE, including respiratory protection.
Contain the spill and collect the material as described above.

. First Aid Measures:

If Swallowed: Call a poison center or doctor if you feel unwell. Rinse mouth.

If on Skin: Rinse skin thoroughly with large amounts of water. Remove contaminated
clothing.

If in Eyes: Remove any contact lenses and flush eyes immediately with large amounts of
water for at least 15 minutes.

If Inhaled: Move the person to fresh air.

5. Disposal Plan: Due to its classification as very toxic to aquatic life, Peonidin 3-arabinoside
and its containers must be disposed of as hazardous waste.

e Solid Waste: Collect all solid waste, including contaminated consumables (e.g., weigh boats,
pipette tips), in a clearly labeled, sealed container designated for hazardous chemical waste.
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» Liquid Waste: Collect all aqueous solutions containing Peonidin 3-arabinoside in a clearly
labeled, sealed container designated for hazardous chemical waste. Do not pour down the
drain.[6][7][8][9]

o Empty Containers: Triple rinse empty containers with a suitable solvent. The rinsate should
be collected and disposed of as hazardous liquid waste. Once cleaned, the container can be
disposed of in the regular trash after defacing the label.[10]

» All waste must be disposed of through an approved waste disposal plant.

Workflow for Handling Peonidin 3-arabinoside
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426
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